Cas no 1261844-05-6 (8-(Chloromethyl)naphthalene-1-carbaldehyde)

• Product Name: 8-(Chloromethyl)naphthalene-1-carbaldehyde
• CAS No: 1261844-05-6
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 4935731
• Update Time: 2025-06-08

8-(Chloromethyl)naphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-(chloromethyl)naphthalene-1-carbaldehyde
• 1-(Chloromethyl)naphthalene-8-carboxaldehyde
• 8-(Chloromethyl)naphthalene-1-carbaldehyde

• Inchi： 1S/C12H9ClO/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6,8H,7H2
• InChI Key： QETXEYFHOARWCR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CC=C(C=O)C2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 8-(Chloromethyl)naphthalene-1-carbaldehyde

Comprehensive Overview of 8-(Chloromethyl)naphthalene-1-carbaldehyde (CAS No. 1261844-05-6): Properties, Applications, and Industry Insights

8-(Chloromethyl)naphthalene-1-carbaldehyde (CAS No. 1261844-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This naphthalene derivative features a chloromethyl group at the 8-position and a formyl (aldehyde) group at the 1-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₂H₉ClO, and unique structural properties enable applications in drug discovery, agrochemicals, and advanced material design.

In recent years, the demand for naphthalene-based intermediates like 8-(Chloromethyl)naphthalene-1-carbaldehyde has surged due to their role in developing high-performance OLED materials and biologically active compounds. Researchers frequently search for "synthesis methods for chloromethyl naphthalene derivatives" or "applications of naphthalene carbaldehydes in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. The aldehyde group allows for condensation reactions, while the chloromethyl moiety facilitates further functionalization, offering a dual-reactive scaffold.

From an industrial perspective, CAS 1261844-05-6 is valued for its role in creating photoactive materials used in sensors and optoelectronic devices. A 2023 market analysis highlighted growing interest in "sustainable synthesis of aromatic aldehydes" and "green chemistry approaches for naphthalene derivatives," aligning with global trends toward environmentally friendly production. The compound's crystalline form (typically white to pale yellow) and moderate solubility in organic solvents like dichloromethane enhance its processability in lab-scale and industrial settings.

Quality control of 8-(Chloromethyl)naphthalene-1-carbaldehyde involves rigorous HPLC purity testing and spectroscopic characterization (FT-IR, NMR). Analytical data reveals key peaks: the aldehyde proton appears at ~10 ppm in ¹H NMR, while the chloromethyl protons resonate near 4.5 ppm. These spectral signatures help distinguish it from similar compounds like 8-bromomethyl-naphthalene-1-carbaldehyde or naphthalene-1,8-dicarbaldehyde, addressing common search queries about "how to identify naphthalene aldehyde derivatives."

Emerging applications include its use as a precursor for metal-organic frameworks (MOFs) with tunable porosity—a hot topic in materials science forums. Patent literature shows increasing utilization in catalytic systems and polymeric coatings, particularly where thermal stability (>200°C) is required. Safety data sheets emphasize standard organic lab precautions, as with most halogenated aromatic compounds, without requiring specialized handling protocols.

Future research directions may explore 8-(Chloromethyl)naphthalene-1-carbaldehyde's potential in bioconjugation chemistry or as a building block for fluorescent probes. With the rise of AI-assisted molecular design, computational studies predict favorable reactivity in click chemistry applications—addressing frequent searches about "naphthalene derivatives for bioimaging." Suppliers typically provide technical specifications including ≥95% purity, melting point ranges (110-115°C), and storage recommendations (2-8°C under inert atmosphere).

In summary, CAS 1261844-05-6 represents a critical junction between traditional aromatic chemistry and modern functional material development. Its balanced reactivity profile continues to inspire innovations across disciplines, from small-molecule therapeutics to smart material engineering, making it a compound of enduring scientific and industrial value.